Cas no 2228358-15-2 (5-(3-bromo-2,2-dimethylpropyl)bicyclo2.2.1hept-2-ene)

• Product Name: 5-(3-bromo-2,2-dimethylpropyl)bicyclo2.2.1hept-2-ene
• CAS No: 2228358-15-2
• MF: C₁₂H₁₉Br
• MW: 243.183263063431
• CID: 6069867
• PubChem ID: 165708330
• Update Time: 2025-05-24

5-(3-bromo-2,2-dimethylpropyl)bicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)bicyclo2.2.1hept-2-ene
• 2228358-15-2
• 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene
• EN300-1907919

• Inchi： 1S/C12H19Br/c1-12(2,8-13)7-11-6-9-3-4-10(11)5-9/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： JUNBOZUWJYVGGG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1CC2C=CC1C2

Computed Properties

• Exact Mass: 242.06701g/mol
• Monoisotopic Mass: 242.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 5-(3-bromo-2,2-dimethylpropyl)bicyclo2.2.1hept-2-ene

Introduction to 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene (CAS No. 2228358-15-2)

5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene is a highly specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural features and potential applications. This bicyclic alkene, characterized by a seven-membered ring system with two substituents, presents a versatile scaffold for the development of novel bioactive molecules. The compound’s molecular structure, featuring a bromo substituent at the 3-position of a dimethylpropyl group attached to a bicyclo[2.2.1]hept-2-ene core, makes it an intriguing candidate for further exploration in medicinal chemistry.

The chemical identity of this compound is unequivocally defined by its Chemical Abstracts Service (CAS) number, 2228358-15-2, which distinguishes it as a distinct entity within the vast database of known chemical substances. The presence of both cyclic and aliphatic components in its structure imparts unique reactivity patterns, making it a valuable intermediate in organic synthesis. Specifically, the bicyclo[2.2.1]hept-2-ene moiety is a well-known scaffold in natural product synthesis and drug design, often employed to mimic complex biological structures while maintaining favorable pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The structural motif of 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene aligns with this trend, as it combines elements that are frequently observed in bioactive molecules. For instance, the bromo substituent can serve as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex pharmaceuticals. Additionally, the rigid bicyclic framework can enhance the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bicyclo[2.2.1]heptane derivatives, which are known for their diverse biological activities. These derivatives have been explored as kinase inhibitors, GABA receptor modulators, and even as components of antiviral agents. The introduction of a 3-bromo-2,2-dimethylpropyl group at the 5-position introduces steric hindrance and electronic modulation that can be fine-tuned to optimize biological activity. This flexibility makes 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene a promising building block for structure-based drug design.

The compound’s reactivity also extends to its ability to participate in various organic transformations that are critical for medicinal chemistry applications. For example, the double bond in the bicyclo[2.2.1]hept-2-ene system can undergo hydrogenation or oxidation reactions to yield different functionalized products. Furthermore, the presence of the bromo atom allows for selective modifications at this position, enabling chemists to introduce diverse pharmacophores while maintaining the core bicyclic scaffold intact.

Recent advancements in computational chemistry have further enhanced our understanding of how structural features like those present in 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene influence biological activity. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations that may interact favorably with biological targets such as enzymes or receptors. These insights are invaluable for guiding synthetic efforts toward optimizing potency and selectivity.

In addition to its synthetic utility, this compound has been studied in the context of developing novel materials with unique properties. Bicyclic alkenes are known to exhibit interesting electronic characteristics due to their conjugated systems and rigid frameworks. Researchers have explored these properties for applications in organic electronics and photovoltaic devices, where precise control over molecular structure is essential.

The industrial significance of 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.2.1]hept-2-ene is also underscored by its role as an intermediate in large-scale syntheses targeting pharmaceuticals and agrochemicals. Its robustness under various reaction conditions makes it suitable for industrial processes where reproducibility and scalability are paramount.

Looking ahead, future research on this compound may focus on expanding its utility through catalytic methods that improve efficiency and sustainability in synthesis. Green chemistry principles are increasingly being integrated into drug discovery pipelines, and compounds like this one offer opportunities to develop more environmentally benign synthetic routes.

The versatility of 5-(3-bromo-2,2-dimethylpropyl)bicyclo[2.22.heptane derivatives continues to drive innovation in both academic and industrial settings.